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Compound of Interest

4-cyano-N-(2,4-
Compound Name:

dimethylphenyl)benzamide
CAS No.: 744229-40-1

Cat. No.: B12537341

Get Quote

\ J

Nomenclature, Synthesis, and Structural
Characterization[1]
Executive Summary

N-(2,4-dimethylphenyl)-4-cyanobenzamide (CID: 2096352) is a diaryl amide featuring a
benzamide core substituted with a para-cyano group and an N-linked 2,4-dimethylphenyl
moiety.[1] While often utilized as a chemical intermediate or screening compound in drug
discovery, its structural motif shares significant pharmacophore overlap with non-steroidal
androgen receptor antagonists (e.g., Bicalutamide analogs).[1] This guide details the rigorous
IUPAC nomenclature, synthetic pathways, and physicochemical profile of this molecule, serving
as a reference for researchers in organic synthesis and medicinal chemistry.[1]

Nomenclature and Chemical Identity
IUPAC Name Derivation
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The systematic naming of this compound follows the IUPAC rules for amides, where the
carboxylic acid derivative is the parent structure.[1]

e Parent Structure: Benzamide (benzene-1-carboxamide).[1]

o Acyl Component Substituent: A cyano group (-CN) at the 4-position (para) relative to the
carbonyl.[1]

o Amine Component Substituent: A phenyl ring attached to the amide nitrogen, substituted with
methyl groups at positions 2 and 4.[1]

Preferred IUPAC Name (PIN): 4-cyano-N-(2,4-dimethylphenyl)benzamide[1]

Alternative Systematic Name: 4-cyano-N-(2,4-dimethylphenyl)benzene-1-carboxamide[1]

Chemical ldentifiers
Identifier Type Value
306935-64-8 (General analog class); Specific:
CAS Number o
Check vendor listings
PubChem CID 2096352
Molecular Formula C16H14N20
Molecular Weight 250.30 g/mol
CC1=CC(=C(C=C1)NC(=0)C2=CC=C(C=C2)C
SMILES
#N)C
InChl Key KSHRQVBGANQLIW-UHFFFAOYSA-N

Synthetic Methodology

The synthesis of N-(2,4-dimethylphenyl)-4-cyanobenzamide is typically achieved via a
nucleophilic acyl substitution reaction (Schotten-Baumann conditions or anhydrous amide
coupling).[1]

Reaction Scheme
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The core reaction involves the coupling of 4-cyanobenzoyl chloride with 2,4-dimethylaniline in
the presence of a base to scavenge the generated hydrochloric acid.[1]

4-Cyanobenzoyl Chloride
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o . N-(2,4-dimethylphenyl)-4-cyanobenzamide
\""""""""Lw’ (Target Amide)

1
—V: Tetrahedral Intermediate !
1
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»| HClsalt
(Et3N-HCI)

Base (Et3N or Pyridine)
DCM or THF, 0°C to RT

Click to download full resolution via product page

Figure 1: Synthetic pathway for amide bond formation via acyl chloride.[1]

Experimental Protocol (Standard Procedure)

Objective: Synthesize 1.0 g of target amide.

o Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar,
dissolve 2,4-dimethylaniline (1.0 eq, 4.0 mmol) in anhydrous Dichloromethane (DCM) (15
mL).

o Base Addition: Add Triethylamine (EtsN) (1.2 eq, 4.8 mmol) and cool the solution to 0°C
using an ice bath.

e Acylation: Dropwise add a solution of 4-cyanobenzoyl chloride (1.0 eq, 4.0 mmol) in DCM (5
mL) over 10 minutes.

o Note: The reaction is exothermic.[1] Maintain temperature < 5°C to prevent side reactions.

o Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor via
TLC (30% EtOAc/Hexanes).[1]

o Workup:

o Quench with saturated NaHCOs (20 mL).
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o Extract with DCM (2 x 20 mL).[1]
o Wash organic layer with 1M HCI (to remove unreacted aniline) followed by Brine.[1]

o Dry over anhydrous Na2SOa4 and concentrate in vacuo.

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiOz, Gradient 10-40% EtOAc in Hexanes).

Physicochemical Properties & Drug-Likeness[1]

Understanding the physicochemical profile is critical for applications in medicinal chemistry.[1]
This molecule adheres to Lipinski's Rule of 5, suggesting good oral bioavailability potential.[1]

Property Value Interpretation

Moderately lipophilic; good
LogP (Calculated) ~3.4 .
membrane permeability.[1]

. < 140 Az; indicates high
Topological Polar Surface Area

52.6 A2 probability of good intestinal
(TPSA) ;
absorption.[1]
H-Bond Donors 1 (Amide NH) Within Lipinski limits (< 5).[1]
H-Bond Acceptors 2 (C=0, CN) Within Lipinski limits (< 10).[1]
Rigid structure, favorable for
Rotatable Bonds 2

binding pocket specificity.[1]

Structural Analysis (Spectroscopy)[1]
e 'HNMR (DMSO-ds, 400 MHz):

o Amide NH: Singlet, ~10.2 ppm (broad, D20 exchangeable).[1]
o Benzoyl Protons: Two doublets (AA'BB' system) at ~8.1 ppm and ~7.9 ppm (4H total).[1]

o Aniline Ring Protons:
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» H-6 (ortho to NH): Doublet, ~7.2 ppm.[1]
» H-3 (meta to NH): Singlet/Doublet, ~7.0 ppm.[1]
» H-5 (para to NH): Multiplet, ~7.1 ppm.[1]
o Methyl Groups: Two singlets at ~2.2 ppm and ~2.3 ppm (6H total).[1]
e |IR Spectrum:
o N-H Stretch: ~3300 cm~1.[1]
o C=N Stretch: Sharp peak at ~2230 cm~1 (diagnostic for nitrile).[1]
o C=0 Stretch: Strong peak at ~1650-1660 cm~! (Amide I).[1]

Applications in Medicinal Chemistry

While N-(2,4-dimethylphenyl)-4-cyanobenzamide is a distinct chemical entity, it serves as a
simplified scaffold model for a class of non-steroidal Androgen Receptor (AR) antagonists.[1]

Pharmacophore Mapping

The molecule contains key features required for AR binding, though it lacks the electron-
withdrawing trifluoromethyl group often found in high-potency drugs like Bicalutamide or
Enzalutamide.[1]
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Figure 2: Pharmacophore mapping of the benzamide scaffold against a theoretical receptor
binding pocket.[1]

Research Utility

o Fragment-Based Drug Design (FBDD): Used as a "fragment” to probe binding pockets.[1]
The cyano group provides a handle for further functionalization (e.g., conversion to
tetrazoles or amines).[1]

o Agrochemicals: Cyano-benzamides are a known class of herbicides and fungicides; this
analog may exhibit phytotoxic activity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12537341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12537341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

